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Compound of Interest

Compound Name: 4-Amino-3-iodobenzotrifluoride

Cat. No.: B061637

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for the compound
4-Amino-3-iodobenzotrifluoride, a key intermediate in the synthesis of pharmaceuticals and
other advanced materials. This document details the Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for data
acquisition.

Core Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic
analysis of 4-Amino-3-iodobenzotrifluoride.

Table 1: NMR Spectral Data of 4-Amino-3-
iodobenzotrifluoride
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Nucleus Chemical Shift (d) Multiplicity Coupling Constant
ppm ) Hz

tH 7.87 d 20

7.37 dd J1=8.4,12=20

6.74 d 8.4

4.41 s

BC 149.7

136.3 q 40

126.9 q 40

123.7 q 270.0

121.6 q 30

113.6

82.3

°F -61.4 s

Data obtained in CDClIs at 400 MHz for *H and 13C, and 376 MHz for 1°F.[1]

Table 2: Mass Spectrometry Data of 4-Amino-3-

lodobenzotrifluoride
Technique Calculated Mass [M+H]* Found Mass [M+H]*
HRMS (ESI) 287.9497 287.9481

High-Resolution Mass Spectrometry (HRMS) with Electrospray lonization (ESI).[1]

Experimental Protocols

The following are the detailed methodologies for the key experiments cited.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A 400 MHz spectrometer was used for 'H and 3C NMR, and a 376 MHz
spectrometer was used for °F NMR.[1]

Sample Preparation: The sample was dissolved in deuterated chloroform (CDCIs).
Data Acquisition:

e H NMR: Spectra were recorded at 400 MHz. Chemical shifts are reported in parts per
million (ppm) relative to tetramethylsilane (TMS) as an internal standard.[1]

e 13C NMR: Spectra were recorded at 400 MHz. Chemical shifts are reported in ppm relative to
the solvent peak of CDCls.[1]

e 19F NMR: Spectra were recorded at 376 MHz. Chemical shifts are reported in ppm.[1]

Mass Spectrometry (MS)

Instrumentation: High-Resolution Mass Spectrometry (HRMS) with Electrospray lonization
(ESI) was utilized.[1]

Sample Preparation: The sample was dissolved in a suitable solvent and introduced into the
mass spectrometer.

Data Acquisition: The mass-to-charge ratio (m/z) of the protonated molecule [M+H]* was
measured to determine the accurate mass and confirm the elemental composition.[1]

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of 4-
Amino-3-iodobenzotrifluoride.
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Synthesis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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